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Compound of Interest

Compound Name: FLAC6

Cat. No.: B8069999 Get Quote

Effective management of chemical waste is paramount for laboratory safety and environmental

responsibility. This document provides essential, step-by-step guidance for the proper disposal

of FLAC6, a fluorinated non-ionic detergent. Adherence to these procedures is critical to

ensure the safety of laboratory personnel and to minimize environmental impact.

FLAC6, identified as (4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluorononylamine) lactobionamide, is a

valuable tool for researchers working with membrane proteins. Its fluorinated nature, however,

necessitates careful handling and disposal as such compounds are known for their persistence

in the environment.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Recommended PPE:
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Item Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Lab Coat
Standard laboratory coat to protect from

splashes.

FLAC6 Disposal Protocol
Due to its fluorinated organic composition, FLAC6 should be treated as a halogenated

hazardous waste. Under no circumstances should FLAC6 or its solutions be disposed of down

the drain.

Step-by-Step Disposal Procedure:

Segregation: Isolate all waste containing FLAC6. This includes pure FLAC6 powder,

concentrated stock solutions, dilute working solutions, and any contaminated labware (e.g.,

pipette tips, centrifuge tubes).

Waste Container:

Select a designated, leak-proof, and chemically compatible waste container. A high-

density polyethylene (HDPE) or glass container with a secure screw cap is recommended.

The container must be clearly labeled as "Hazardous Waste - Halogenated Organic

Waste" and should also explicitly list "FLAC6".

Aqueous Waste:

Carefully pour all aqueous solutions containing FLAC6 into the designated hazardous

waste container.

Avoid splashing. Use a funnel if necessary.

Solid Waste:
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Place any solid FLAC6 waste (e.g., powder) directly into the designated hazardous waste

container.

Contaminated disposable items such as gloves, weighing paper, and pipette tips should

be collected in a separate, clearly labeled bag for halogenated waste and then placed in

the appropriate solid hazardous waste stream as per your institution's guidelines.

Decontamination of Labware:

Reusable Glassware: Rinse glassware that has come into contact with FLAC6 with a

small amount of a suitable solvent (e.g., 70% ethanol or isopropanol) to remove any

residue. This initial rinseate must be collected and disposed of as halogenated hazardous

waste. Subsequent washing with laboratory detergent and water can then be performed.

Disposable Plasticware: All disposable plasticware that has been in contact with FLAC6
should be considered contaminated and disposed of as solid halogenated hazardous

waste.

Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

Ensure the storage area is well-ventilated and away from incompatible chemicals.

Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Follow all institutional and local regulations for the final disposal, which will typically

involve high-temperature incineration.

Experimental Workflow for Waste Segregation
The following diagram illustrates the logical workflow for segregating and preparing FLAC6
waste for disposal.
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FLAC6 Waste Disposal Workflow
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Caption: Workflow for proper segregation and disposal of FLAC6 waste.

To cite this document: BenchChem. [Proper Disposal of FLAC6: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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